Cas no 59843-75-3 (3-(4-Methylphenyl)-1H-pyrazole)

3-(4-Methylphenyl)-1H-pyrazole structure
59843-75-3 structure
Product Name:3-(4-Methylphenyl)-1H-pyrazole
CAS No:59843-75-3
MF:C10H10N2
MW:158.199801921844
MDL:MFCD00665963
CID:384848
PubChem ID:2725023
Update Time:2025-04-19

3-(4-Methylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-(p-Tolyl)-1H-pyrazole
    • 1H-Pyrazole,3-(4-methylphenyl)-
    • 3-(4-methylphenyl)-1H-pyrazole
    • 3-p-tolyl-1H-pyrazole
    • 5-(4-methylphenyl)-1H-pyrazole
    • 5-p-Tolyl-1H-pyrazole
    • 3-p-tolylpyrazole
    • 3-(4-Methylphenyl)pyrazole
    • 3-(4-Tolyl)Pyrazole
    • p-Tolylpyrazol
    • 1H-Pyrazole, 3-(4-methylphenyl)-
    • pyrazole analogue, 7
    • 3-(p-Tolyl)pyrazole
    • 5-(p-tolyl)-1H-pyrazole
    • BDBM17451
    • STK350511
    • SBB023349
    • 3-p-Tolyl-1H-pyrazole, AldrichCP
    • A832500
    • AKOS000345349
    • DTXSID70369333
    • CS-0126513
    • SCHEMBL16168729
    • SY271653
    • 59843-75-3
    • MFCD00665963
    • CD-0728
    • AKOS000313116
    • SCHEMBL2765284
    • 3,4-DIMETHOXY-2-HYDROXYCHALCONE
    • J-510943
    • FT-0680910
    • 3-p-Tolyl-1H-pyrazole, AldrichCPR
    • DB-002524
    • 3-(4-Methylphenyl)-1H-pyrazole
    • MDL： MFCD00665963
    • Inchi： 1S/C10H10N2/c1-8-2-4-9(5-3-8)10-6-7-11-12-10/h2-7H,1H3,(H,11,12)
    • InChI Key： VOMXXXBTALQTAK-UHFFFAOYSA-N
    • SMILES： N1C(=CC=N1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 158.08400
  • Monoisotopic Mass: 158.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.2
  • Topological Polar Surface Area: 28.7

Experimental Properties

  • Color/Form: Solid
  • Density: 1.1192 (rough estimate)
  • Melting Point: 82-86 °C
  • Boiling Point: 273.29°C (rough estimate)
  • Flash Point: 162.4°C
  • Refractive Index: 1.6392 (estimate)
  • PSA: 28.68000
  • LogP: 2.38510
  • Solubility: Not available

3-(4-Methylphenyl)-1H-pyrazole Security Information

3-(4-Methylphenyl)-1H-pyrazole Pricemore >>

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3-(4-Methylphenyl)-1H-pyrazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:59843-75-3)3-(4-Methylphenyl)-1H-pyrazole
Order Number:A832500
Stock Status:in Stock
Quantity:25g/5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:28
Price ($):384.0/293.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:59843-75-3)3-(4-Methylphenyl)-1H-pyrazole
A832500
Purity:99%/99%
Quantity:25g/5g
Price ($):384.0/293.0
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